Thanite
Thanite
Isobornyl thiocyanoacetate is a chemical compound of cyanide.
Brand Name:
Vulcanchem
CAS No.:
115-31-1
VCID:
VC21022096
InChI:
InChI=1S/C13H19NO2S/c1-12(2)9-4-5-13(12,3)10(6-9)16-11(15)7-17-8-14/h9-10H,4-7H2,1-3H3/t9?,10-,13?/m0/s1
SMILES:
CC1(C2CCC1(C(C2)OC(=O)CSC#N)C)C
Molecular Formula:
C13H19NO2S
Molecular Weight:
253.36 g/mol
Thanite
CAS No.: 115-31-1
Cat. No.: VC21022096
Molecular Formula: C13H19NO2S
Molecular Weight: 253.36 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isobornyl thiocyanoacetate is a chemical compound of cyanide. |
|---|---|
| CAS No. | 115-31-1 |
| Molecular Formula | C13H19NO2S |
| Molecular Weight | 253.36 g/mol |
| IUPAC Name | [(2S)-1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl] 2-thiocyanatoacetate |
| Standard InChI | InChI=1S/C13H19NO2S/c1-12(2)9-4-5-13(12,3)10(6-9)16-11(15)7-17-8-14/h9-10H,4-7H2,1-3H3/t9?,10-,13?/m0/s1 |
| Standard InChI Key | IXEVGHXRXDBAOB-QUNCOHTASA-N |
| Isomeric SMILES | CC1(C2CCC1([C@H](C2)OC(=O)CSC#N)C)C |
| SMILES | CC1(C2CCC1(C(C2)OC(=O)CSC#N)C)C |
| Canonical SMILES | CC1(C2CCC1(C(C2)OC(=O)CSC#N)C)C |
| Boiling Point | 95 °C @ 0.06 mm Hg |
| Colorform | CLEAR, AMBER LIQUID Yellow, oily liquid REDDISH-YELLOW OILY LIQUID /TECHNICAL PRODUCT/ |
| Flash Point | 82 °C ; 180 °F /TECHNICAL PRODUCT/ |
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